Methyl 2-(2-methoxy-4-methylphenyl)propionate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 2-(2-methoxy-4-methylphenyl)propanoate
• InChI: InChI=1S/C12H16O3/c1-8-5-6-10(11(7-8)14-3)9(2)12(13)15-4/h5-7,9H,1-4H3
• InChI Key: REAIKJZRSRJEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C(=O)OC)OC

Description

Methyl 2-(2-methoxy-4-methylphenyl)propionate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The resulting ethyl 2-methoxy-4-methylphenylacetate was dissolved in tetrahydrofuran (50 ml), and to the solution was added dropwise a 1.0 M solution of sodium bis(trimethylsilyl)amide in tetrahydrofuran (19 ml) at −70° C., the mixture was stirred at the same temperature for 1 hour, then methyl iodide (3.1 ml) was added dropwise to the mixture, and the mixture was further stirred at −30° C. for 1 hour. The reaction mixture was quenched with 2 M aqueous hydrochloric acid (15 ml), and extracted with ethyl acetate, and the organic layer was washed with water and saturated brine, and then dried over sodium sulfate. The solvent was evaporated under reduced pressure, and then the residue was purified by silica gel column chromatography (hexane/ethyl acetate=7/1) to give methyl 2-(2-methoxy-4-methylphenyl)propionate (2.65 g).